Cas no 2877657-59-3 (N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide)

• Product Name: N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide
• CAS No: 2877657-59-3
• MF: C₁₄H₂₁N₃OS
• MW: 279.40104174614
• CID: 5309333
• PubChem ID: 165432000
• Update Time: 2025-05-26

N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040881128
• N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide
• F6806-6187
• 2877657-59-3
• N-[1-(5-Thiazolylmethyl)-4-piperidinyl]cyclobutanecarboxamide

• Inchi： 1S/C14H21N3OS/c18-14(11-2-1-3-11)16-12-4-6-17(7-5-12)9-13-8-15-10-19-13/h8,10-12H,1-7,9H2,(H,16,18)
• InChI Key： FPWMSMGZRYDARR-UHFFFAOYSA-N
• SMILES： C1(C(NC2CCN(CC3SC=NC=3)CC2)=O)CCC1

Computed Properties

• Exact Mass: 279.14053348g/mol
• Monoisotopic Mass: 279.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.2±40.0 °C(Predicted)
• pka: 15.54±0.20(Predicted)

Additional information on N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide

N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide (CAS No. 2877657-59-3): A Comprehensive Overview

N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide (CAS No. 2877657-59-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutanecarboxamides and features a thiazole ring, which is known for its biological activity and pharmacological significance.

The chemical structure of N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide consists of a cyclobutane ring linked to a piperidine ring through an amide bond. The presence of the thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, adds to the compound's complexity and potential for diverse biological interactions. The methyl group attached to the thiazole ring further enhances its stability and reactivity.

Recent studies have highlighted the potential of N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving dopamine and acetylcholine, which are crucial for cognitive function and motor control.

In addition to its neuroprotective properties, N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide has also demonstrated potential as an anti-inflammatory agent. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators of inflammation in various diseases. This makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide has been extensively studied to ensure its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its low toxicity profile further supports its potential as a safe therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide in human subjects. Early results from Phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to explore its potential in treating various diseases.

The synthesis of N-{1-[(1,3-thiazol-5-yl)methyl]piperidin-4-yl}cyclobutanecarboxamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. The key intermediates include the thiazole derivative and the cyclobutane carboxylic acid, which are coupled using standard amide coupling reactions. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the process and reduce production costs.

In conclusion, N-{1-[(1,3-thiazol-5-y l)methyl]piperidin -4 - yl } cyc lob utan ecar boxam ide (CAS No. 2877657 - 59 - 3) represents a significant advancement in medicinal chemistry with its unique structural features and promising therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in treating various diseases. As clinical trials progress, this compound holds great promise for improving patient outcomes and advancing medical care.